Cas no 37924-04-2 (Methanesulfonamide, N-(5-amino-2-chlorophenyl)-1,1,1-trifluoro-)

• Product Name: Methanesulfonamide, N-(5-amino-2-chlorophenyl)-1,1,1-trifluoro-
• CAS No: 37924-04-2
• MF: C₇H₆ClF₃N₂O₂S
• MW: 274.647949695587
• CID: 1486506
• PubChem ID: 61014845
• Update Time: 2025-11-02

Methanesulfonamide, N-(5-amino-2-chlorophenyl)-1,1,1-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-(5-amino-2-chlorophenyl)-1,1,1-trifluoro-
• AKOS010242588
• 37924-04-2
• N-(5-Amino-2-chlorophenyl)-1,1,1-trifluoromethanesulfonamide
• CS-0253559
• EN300-6472534

• Inchi： 1S/C7H6ClF3N2O2S/c8-5-2-1-4(12)3-6(5)13-16(14,15)7(9,10)11/h1-3,13H,12H2
• InChI Key： SHZACYGNNOECNW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1NS(C(F)(F)F)(=O)=O)N

Computed Properties

• Exact Mass: 273.97918
• Monoisotopic Mass: 273.9790608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 72.19

Additional information on Methanesulfonamide, N-(5-amino-2-chlorophenyl)-1,1,1-trifluoro-

Comprehensive Guide to Methanesulfonamide, N-(5-amino-2-chlorophenyl)-1,1,1-trifluoro- (CAS No. 37924-04-2)

Methanesulfonamide, N-(5-amino-2-chlorophenyl)-1,1,1-trifluoro- (CAS No. 37924-04-2) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and sulfonamide functional groups, has garnered attention for its potential in drug discovery and material science. In this article, we delve into its properties, synthesis, applications, and market trends, while addressing common queries from researchers and industry professionals.

The molecular structure of Methanesulfonamide, N-(5-amino-2-chlorophenyl)-1,1,1-trifluoro- includes a 5-amino-2-chlorophenyl moiety linked to a trifluoromethanesulfonamide group. This combination imparts distinct chemical reactivity, making it valuable for designing bioactive molecules. Researchers often explore its role as an intermediate in synthesizing heterocyclic compounds or fluorinated pharmaceuticals, aligning with the growing demand for fluorine-containing drugs in modern medicine.

One of the key reasons behind the interest in CAS No. 37924-04-2 is its relevance to targeted drug delivery and enzyme inhibition. The trifluoro group enhances metabolic stability, while the sulfonamide functionality offers hydrogen-bonding capabilities, critical for molecular interactions. Recent studies highlight its potential in cancer therapeutics and central nervous system (CNS) drug development, addressing trending topics like precision medicine and neurodegenerative diseases.

From a synthetic perspective, Methanesulfonamide, N-(5-amino-2-chlorophenyl)-1,1,1-trifluoro- is typically prepared via nucleophilic substitution reactions or amide coupling techniques. Optimizing its yield and purity is a common challenge, prompting discussions on green chemistry and sustainable synthesis—a hot topic in the chemical industry. Researchers frequently search for "efficient synthesis of trifluoromethanesulfonamide derivatives" or "scalable production of CAS 37924-04-2," reflecting the demand for practical methodologies.

The agrochemical sector also benefits from this compound, particularly in developing herbicides and pesticides with improved efficacy and environmental profiles. Its chlorophenyl and amino groups contribute to selective bioactivity, aligning with the industry's shift toward eco-friendly crop protection solutions. This aligns with popular searches such as "next-generation agrochemical intermediates" or "fluorinated compounds in agriculture."

Market trends indicate a rising demand for Methanesulfonamide, N-(5-amino-2-chlorophenyl)-1,1,1-trifluoro-, driven by advancements in pharmaceutical R&D and material science. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the stringent requirements of clinical trials and industrial applications. Questions like "where to buy CAS 37924-04-2" or "reliable suppliers of trifluoromethanesulfonamide derivatives" are frequently encountered, emphasizing the need for transparent supply chains.

Safety and handling of Methanesulfonamide, N-(5-amino-2-chlorophenyl)-1,1,1-trifluoro- are also critical considerations. While not classified as hazardous under standard regulations, proper laboratory practices—such as using personal protective equipment (PPE) and ensuring adequate ventilation—are recommended. This addresses common queries about "safe handling of sulfonamide compounds" and "storage conditions for CAS 37924-04-2."

In conclusion, Methanesulfonamide, N-(5-amino-2-chlorophenyl)-1,1,1-trifluoro- (CAS No. 37924-04-2) represents a versatile and valuable compound in modern chemistry. Its applications span drug discovery, agrochemical innovation, and material design, making it a focal point for researchers and industry stakeholders. By addressing frequently asked questions and integrating trending topics, this guide aims to enhance understanding and accessibility for professionals navigating the complexities of fluorinated sulfonamides.